Cas no 55252-54-5 (Phenol, 2,2'-methylenebis[4-ethyl-)

Phenol, 2,2'-methylenebis[4-ethyl- structure
55252-54-5 structure
Product Name:Phenol, 2,2'-methylenebis[4-ethyl-
CAS No:55252-54-5
MF:C17H20O2
MW:256.339505195618
CID:1592363
PubChem ID:14227518
Update Time:2025-04-21

Phenol, 2,2'-methylenebis[4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-2-[(5-ethyl-2-hydroxyphenyl)methyl]phenol
    • 55252-54-5
    • 2,2'-methylenebis(4-ethylphenol)
    • SCHEMBL51319
    • DTXSID20557703
    • Phenol, 2,2'-methylenebis[4-ethyl-
    • Inchi: 1S/C17H20O2/c1-3-12-5-7-16(18)14(9-12)11-15-10-13(4-2)6-8-17(15)19/h5-10,18-19H,3-4,11H2,1-2H3
    • InChI Key: QIEUDFDWAHQCFE-UHFFFAOYSA-N
    • SMILES: OC1C=CC(CC)=CC=1CC1=C(C=CC(CC)=C1)O

Computed Properties

  • Exact Mass: 256.1464
  • Monoisotopic Mass: 256.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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